VEGFR-2 Binding: 6,7-Dimethoxy vs. Mono-Methoxy Quinazoline Cores
The 6,7-dimethoxy substitution on the quinazoline scaffold is a well-established pharmacophore element that forms a critical bidentate hydrogen-bonding interaction with the ATP-binding hinge region of receptor tyrosine kinases. In the AZD2932 series, the 6,7-dimethoxyquinazoline ether core contributed to a VEGFR-2 IC₅₀ of 8 nM in biochemical assays [1]. By contrast, structurally related quinazoline inhibitors lacking the 7-methoxy group (6-mono-methoxy analogs) or fully unsubstituted at 6,7 showed 10- to 50-fold reduction in VEGFR-2 affinity across multiple chemotypes (class-level inference from published quinazoline kinase inhibitor SAR tables) [2]. While the target compound's exact VEGFR-2 IC₅₀ is not reported in peer-reviewed literature, the presence of the intact 6,7-dimethoxy pharmacophore predicts quantitatively meaningful retention of hinge-binding capacity relative to des-methoxy degradants or synthetic intermediates that may co-exist in commercial preparations.
| Evidence Dimension | VEGFR-2 biochemical kinase inhibition (IC₅₀) |
|---|---|
| Target Compound Data | Not directly reported; predicted from 6,7-dimethoxyquinazoline scaffold SAR |
| Comparator Or Baseline | AZD2932 (6,7-dimethoxyquinazoline ether): IC₅₀ = 8 nM; 6-mono-methoxy quinazoline analogs: IC₅₀ typically 80–400 nM in biochemical assays |
| Quantified Difference | Approximately 10- to 50-fold affinity advantage for 6,7-dimethoxy over 6-mono-methoxy or unsubstituted analogs (class-level SAR inference) |
| Conditions | Biochemical VEGFR-2 kinase inhibition assay; published data for AZD2932 and quinazoline chemotype SAR |
Why This Matters
This establishes the 6,7-dimethoxy element as a structural gatekeeper for kinase hinge-binding potency; any batch containing des-methoxy impurities or degradation products would be expected to exhibit substantially compromised target engagement in VEGFR-family assays.
- [1] Plé, P. A., Jung, F., Ashton, S., Hennequin, L., Laine, R., Morgentin, R., ... & Taylor, S. (2012). Discovery of AZD2932, a new Quinazoline Ether Inhibitor with high affinity for VEGFR-2 and PDGFR tyrosine kinases. Bioorganic & Medicinal Chemistry Letters, 22(1), 262-266. View Source
- [2] Hennequin, L. F., Thomas, A. P., Johnstone, C., Stokes, E. S., Plé, P. A., Lohmann, J. J., ... & Ogilvie, D. J. (1999). Design and structure–activity relationship of a new class of potent VEGF receptor tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 42(26), 5369-5389. View Source
